Cas no 2169093-32-5 (propan-2-yl 3-isothiocyanato-2-methylpropanoate)

• Product Name: propan-2-yl 3-isothiocyanato-2-methylpropanoate
• CAS No: 2169093-32-5
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 5925788
• PubChem ID: 165504558
• Update Time: 2024-01-01

propan-2-yl 3-isothiocyanato-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 3-isothiocyanato-2-methylpropanoate
• 2169093-32-5
• EN300-1458957

• Inchi： 1S/C8H13NO2S/c1-6(2)11-8(10)7(3)4-9-5-12/h6-7H,4H2,1-3H3
• InChI Key： WJKUEKGCDFJXFM-UHFFFAOYSA-N
• SMILES： S=C=NCC(C)C(=O)OC(C)C

Computed Properties

• Exact Mass: 187.06669983g/mol
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.8Ų